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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of

Two Prevalent Chlorine-Based Disinfectants

In the realm of disinfection, the chlorine-releasing compounds Dichloroisocyanuric Acid
(DCC), particularly its sodium salt (NaDCC), and Calcium Hypochlorite (CHC) are mainstays

for a wide range of applications, from water treatment to surface sanitation. While both owe

their antimicrobial prowess to the liberation of hypochlorous acid (HOCl), their distinct chemical

properties, stability, and performance characteristics warrant a detailed comparative analysis

for informed selection in research and industrial settings. This guide provides an objective

comparison, supported by experimental data, to elucidate the nuances of their efficacy and

application.

Chemical and Physical Properties: A Tale of Two
Chlorine Donors
At a fundamental level, the primary difference between these two disinfectants lies in their

chemical structure and how they release the active disinfecting agent, hypochlorous acid, in

aqueous solutions.
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Property

Dichloroisocyanuric Acid
(as Sodium
Dichloroisocyanurate -
NaDCC)

Calcium Hypochlorite
(CHC)

Chemical Formula C₃Cl₂N₃NaO₃ Ca(OCl)₂

Appearance
White crystalline powder or

granules

White or grayish-white solid,

granules, or tablets[1]

Available Chlorine ~56-62%[2] ~65-75%[1]

Solubility in Water High Moderate

pH of Solution (1%) ~6.0 - 7.0 (near-neutral)[3] ~10.0 - 12.0 (alkaline)[2]

Stability (Solid)
High, with a shelf life of up to 5

years[4]

Less stable, sensitive to heat,

moisture, and UV light[5]

Stability (Solution)
Less stable than solid form

and hypochlorite solutions[6]

More stable than NaDCC

solutions under certain

conditions[7]

Mechanism of Action: The Central Role of
Hypochlorous Acid
Both Dichloroisocyanuric Acid and Calcium Hypochlorite exert their disinfectant effect

through the release of hypochlorous acid (HOCl) upon dissolution in water. HOCl is a potent

antimicrobial agent that inactivates microorganisms by destroying cell walls and disrupting

essential enzymatic and metabolic processes.

The key distinction lies in the release mechanism. Calcium hypochlorite rapidly hydrolyzes to

release a high concentration of HOCl. In contrast, NaDCC undergoes a reversible hydrolysis,

creating an equilibrium between chlorinated and non-chlorinated isocyanurates and free

available chlorine.[7] This equilibrium allows for a slower, more sustained release of HOCl, and

the cyanuric acid byproduct acts as a stabilizer, protecting the chlorine from degradation by

sunlight, a significant advantage for outdoor applications.[4]
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Reaction Pathways

Dichloroisocyanuric Acid (NaDCC) Hydrolysis

Calcium Hypochlorite (CHC) Hydrolysis

Sodium Dichloroisocyanurate
(C₃Cl₂N₃NaO₃)

Hypochlorous Acid
(HOCl)

(Active Disinfectant)

+ H₂O

Sodium Cyanurate

+ H₂O

Water
(H₂O)

Calcium Hypochlorite
(Ca(OCl)₂)

Hypochlorous Acid
(HOCl)

(Active Disinfectant)

+ 2H₂O

Calcium Hydroxide
(Ca(OH)₂)

+ 2H₂O

Water
(H₂O)

 

Start

Prepare Test
Microorganism Culture

Inoculate and Dry
Sterile Carriers

Immerse Carriers in
Disinfectant Solution

Transfer Carriers to
Neutralizer Medium

Incubate

Evaluate for
Microbial Growth

End

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1222217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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